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Compound of Interest

Compound Name: Uracil, 3-butyl-6-methyl-

Cat. No.: B086951

Technical Guide: 3-Butyl-6-methyluracil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-butyl-6-methyluracil, a
heterocyclic compound of interest in various chemical and biological research fields. This
document details its physicochemical properties, experimental protocols for its synthesis, and
its known biological context as a metabolite of the herbicide Bromacil.

Core Compound Data

Quantitative data for 3-sec-butyl-6-methyluracil, the more accurately identified isomer, is
summarized in the table below.
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Property Value Source
Molecular Formula CoH14N202 [L12113114115]116]
Molecular Weight 182.22 g/mol [L12][31[41[5]16]
CAS Number 6589-36-2 (1102131141
Appearance White to Off-White Solid [4115]

Melting Point 118-120 °C [4]

N Slightly soluble in Chloroform
Solubility [4]
and Methanol

Synthesis of 3-sec-Butyl-6-methyluracil

A documented method for the synthesis of 3-sec-butyl-6-methyluracil involves a multi-step
process. The following is a detailed experimental protocol based on a patented synthetic route.

[1]

Experimental Protocol:

Step 1: Synthesis of sec-Butyl Urea
o Materials: sec-Butylamine, Urea, Hydrochloric Acid.

e Procedure:

o

React sec-butylamine with hydrochloric acid to form sec-butylamine hydrochloride.

[¢]

Add urea to the reaction mixture.

Heat the mixture to induce a condensation reaction, yielding sec-butyl urea.

[¢]

o

Purify the product through recrystallization.
Step 2: Synthesis of 3-(3-sec-butyl)urea-2-methyl Crotonate

o Materials: sec-Butyl urea, Ethyl acetoacetate.
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e Procedure:

o

Combine sec-butyl urea and ethyl acetoacetate in a suitable solvent.

[¢]

Heat the mixture under reflux to facilitate a condensation reaction.

Monitor the reaction progress using thin-layer chromatography (TLC).

[¢]

[e]

Upon completion, remove the solvent under reduced pressure.

o

Purify the resulting crotonate derivative using column chromatography.
Step 3: Cyclization to 3-sec-Butyl-6-methyluracil
o Materials: 3-(3-sec-butyl)urea-2-methyl crotonate, a strong base (e.g., sodium ethoxide).

e Procedure:

o

Dissolve the purified crotonate from Step 2 in an anhydrous alcohol solvent.

[¢]

Add a strong base to catalyze the intramolecular cyclization.

[¢]

Heat the reaction mixture to reflux.

After the reaction is complete (monitored by TLC), neutralize the mixture with an acid.

[e]

o

Isolate the crude 3-sec-butyl-6-methyluracil by filtration.

[¢]

Purify the final product by recrystallization to obtain a white solid.

Biological Significance and Mechanism of Action

3-sec-Butyl-6-methyluracil is a primary metabolite of the herbicide Bromacil.[4] Bromacil is a
non-selective, broad-spectrum herbicide that functions by inhibiting photosynthesis in plants.[7]
The mechanism of action involves the disruption of the Hill reaction in photosystem I1.[7]

The herbicidal activity of Bromacil, and by extension the biological context of its metabolite, is
due to its ability to block the release of oxygen during the photosynthetic process. This
blockage leads to an accumulation of phytotoxic free radicals, ultimately causing plant death.[7]
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Step 1: sec-Butyl Urea Synthesis

\
sec-Butyl Urea
Step 2: Crotonate Formation

A
Ethyl Acetoacetate 3-(3-sec-butyl)urea-2-methyl Crotonate

Step 3: Cyclization

___________ 3-sec-Butyl-6-methyluracil

Click to download full resolution via product page

Caption: Synthetic pathway for 3-sec-butyl-6-methyluracil.
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Caption: Mechanism of action of Bromacil, the parent compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Uracil, 3-butyl-6-methyl-" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086951#uracil-3-butyl-6-methyl-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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